4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide

• IUPAC Name: 4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C18H19FN6O2S2/c1-11-9-28-17(21-11)22-15(26)10-29-18-24-23-14(25(18)2)7-8-20-16(27)12-3-5-13(19)6-4-12/h3-6,9H,7-8,10H2,1-2H3,(H,20,27)(H,21,22,26)
• InChI Key: WTBFVMBOIWSKRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2C)CCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN6O2S2
• Molecular Weight: 434.5 g/mol

Description

4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide is a complex organic compound that features a combination of fluorine, thiazole, triazole, and benzamide groups

Preparation Methods

The synthesis of 4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide involves multiple steps. One common synthetic route starts with 2-fluoro-4-nitrotoluene as the raw material. This compound undergoes potassium permanganate oxidation, thionyl chloride chlorination, methylamine amination, and Pd/C hydrogenation reduction to prepare 4-amino-2-fluoro-N-methylbenzamide . The final steps involve the formation of the thiazole and triazole rings through cyclization reactions under specific conditions.

Chemical Reactions Analysis

4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring and the thiazole/triazole moieties.

Cyclization: Formation of the thiazole and triazole rings involves cyclization reactions under specific conditions.

Scientific Research Applications

Medicinal Chemistry: It can be used in the design and synthesis of novel drug candidates, particularly those targeting specific enzymes or receptors.

Biological Studies: The compound’s unique structure allows it to interact with various biological targets, making it useful in studying enzyme inhibition, receptor binding, and other biochemical processes.

Industrial Applications:

Mechanism of Action

The mechanism of action of 4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The thiazole and triazole rings play a crucial role in this interaction, as they can form hydrogen bonds and other non-covalent interactions with the target molecules .

Comparison with Similar Compounds

Similar compounds include other thiazole and triazole derivatives, such as:

Sulfathiazole: An antimicrobial drug with a thiazole ring.

Ritonavir: An antiretroviral drug containing a thiazole moiety.

Abafungin: An antifungal drug with a thiazole ring.

Tiazofurin: An antineoplastic drug with a triazole ring.

4-fluoro-N-[2-[4-methyl-5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide is unique due to its combination of fluorine, thiazole, triazole, and benzamide groups, which confer distinct chemical and biological properties.